2-Amino-5-(5-cyano-2-fluorophenyl)pyridine-4-carboxylic acid

Catalog No.
S6676069
CAS No.
1261992-72-6
M.F
C13H8FN3O2
M. Wt
257.22 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
2-Amino-5-(5-cyano-2-fluorophenyl)pyridine-4-carbo...

CAS Number

1261992-72-6

Product Name

2-Amino-5-(5-cyano-2-fluorophenyl)pyridine-4-carboxylic acid

IUPAC Name

2-amino-5-(5-cyano-2-fluorophenyl)pyridine-4-carboxylic acid

Molecular Formula

C13H8FN3O2

Molecular Weight

257.22 g/mol

InChI

InChI=1S/C13H8FN3O2/c14-11-2-1-7(5-15)3-8(11)10-6-17-12(16)4-9(10)13(18)19/h1-4,6H,(H2,16,17)(H,18,19)

InChI Key

UDPRSUYNNIXZLI-UHFFFAOYSA-N

SMILES

C1=CC(=C(C=C1C#N)C2=CN=C(C=C2C(=O)O)N)F

Canonical SMILES

C1=CC(=C(C=C1C#N)C2=CN=C(C=C2C(=O)O)N)F
  • Modulator of Nicotinic Acid Receptor Activity

    The presence of the isonicotinic acid moiety suggests a potential interaction with nicotinic acid receptors (nAChRs). These receptors are ligand-gated ion channels found in the nervous system, muscles, and other tissues. Research efforts might explore if this molecule acts as an agonist (activates the receptor), antagonist (blocks the receptor), or modulates receptor function in another way .

  • Inhibition of Enzymes

    The cyano group can participate in hydrogen bonding interactions, potentially allowing the molecule to bind to and inhibit specific enzymes. Research could focus on identifying enzyme targets and evaluating the inhibitory potential of 2-Amino-5-(5-cyano-2-fluorophenyl)isonicotinic acid.

  • Medicinal Chemistry Investigations

    The molecule's structure incorporates functional groups commonly used in medicinal chemistry. Studies might involve exploring its activity against various targets relevant to human diseases. This would involve synthesizing the compound and testing it in cell-based assays or animal models.

XLogP3

1.5

Hydrogen Bond Acceptor Count

6

Hydrogen Bond Donor Count

2

Exact Mass

257.06005467 g/mol

Monoisotopic Mass

257.06005467 g/mol

Heavy Atom Count

19

Dates

Last modified: 11-23-2023

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